Cas no 95-28-3 (2-(1-benzofuran-2-yl)acetonitrile)

• Product Name: 2-(1-benzofuran-2-yl)acetonitrile
• CAS No: 95-28-3
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD00052739
• CID: 797126
• PubChem ID: 15618732
• Update Time: 2025-11-02

2-(1-benzofuran-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetonitrile
• 2-(2-benzofuran-1-yl)acetonitrile
• OPDLHQOQMQIFLC-UHFFFAOYSA-N
• 1-benzofuran-2-ylacetonitrile
• SCHEMBL3097816
• AS-6463
• 2-(benzofuran-2-yl) acetonitrile
• MFCD00052739
• AKOS022183753
• 2-Cyanomethylbenzofuran
• cyanomethylbenzofuran
• Z1255364848
• 2-(1-benzofuran-2-yl)acetonitrile
• 2-(Benzofuran-2-yl)acetonitrile
• Benzofuran-2-yl-acetonitrile
• 95-28-3
• CS-0229861
• EN300-101352

• MDL： MFCD00052739
• Inchi： 1S/C10H7NO/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7H,5H2
• InChI Key： OPDLHQOQMQIFLC-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 291.4±15.0 °C at 760 mmHg
• Flash Point: 130.0±20.4 °C
• Refractive Index: 1.608
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(1-benzofuran-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(1-benzofuran-2-yl)acetonitrile

Comprehensive Overview of 2-(1-Benzofuran-2-yl)acetonitrile (CAS No. 95-28-3): Properties, Applications, and Industry Insights

2-(1-Benzofuran-2-yl)acetonitrile (CAS No. 95-28-3), a versatile organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique benzofuran backbone. This nitrile-functionalized derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure combines a benzofuran ring with an acetonitrile moiety, offering dual functionality for diverse chemical transformations.

Recent studies highlight the growing demand for benzofuran derivatives in drug discovery, particularly for their potential in modulating neurological targets. Researchers are exploring 2-(1-benzofuran-2-yl)acetonitrile as a precursor for novel heterocyclic compounds, with applications ranging from antimicrobial agents to fluorescent materials. The compound's CAS 95-28-3 identifier serves as a crucial reference in patent literature and regulatory documentation across global markets.

The synthesis of 95-28-3 typically involves Knoevenagel condensation or cyanoethylation reactions, with yields optimized through modern catalytic methods. Analytical characterization via HPLC and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Industry reports indicate a compound annual growth rate (CAGR) of 6.2% for benzofuran-based chemicals through 2028, driven by innovations in green chemistry and biocatalysis.

Environmental considerations have prompted developments in sustainable production of 2-(benzofuran-2-yl)acetonitrile. Recent patents disclose solvent-free synthesis routes and enzymatic approaches that reduce energy consumption by 40% compared to conventional methods. These advancements align with the UN Sustainable Development Goals while addressing industry concerns about carbon footprint reduction in fine chemical manufacturing.

Quality control protocols for CAS 95-28-3 emphasize rigorous testing for residual solvents and heavy metals, particularly for GMP-grade applications. The compound's stability profile shows excellent resistance to hydrolysis when stored under inert conditions, though suppliers recommend protection from prolonged UV exposure due to the benzofuran chromophore.

Emerging applications in material science exploit the compound's ability to form coordination complexes with transition metals. These metal-organic frameworks (MOFs) demonstrate potential in gas storage and separation technologies. Additionally, the acetonitrile group's reactivity enables facile conversion to amides, acids, and tetrazoles – functionalities prized in medicinal chemistry scaffold design.

Global suppliers of 2-(1-benzofuran-2-yl)acetonitrile have implemented blockchain technology for supply chain transparency, responding to pharmaceutical industry demands for track-and-trace capabilities. Market analysis reveals Asia-Pacific as the fastest-growing region for benzofuran derivatives, with China and India accounting for 58% of production capacity expansion since 2020.

Regulatory landscapes continue evolving for nitrile-containing compounds, with recent REACH updates requiring additional ecotoxicity data. However, 95-28-3 maintains favorable classification under current guidelines, supported by its biodegradation profile and low bioaccumulation potential. Industry best practices now incorporate QbD (Quality by Design) principles throughout the manufacturing process.

Cutting-edge research explores the compound's utility in click chemistry applications, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs). The benzofuran core demonstrates enhanced pharmacokinetic properties compared to simpler aromatic systems, driving innovation in targeted drug delivery platforms.

Technical literature emphasizes proper handling procedures for 2-(1-benzofuran-2-yl)acetonitrile, including the use of engineering controls during large-scale operations. Material safety data sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) requirements, though the compound is not classified as hazardous under standard workplace exposure limits.